Cas no 94232-39-0 (bismuth(3+) D-gluconate (1:3))

• Product name: bismuth(3+) D-gluconate (1:3)
• CAS No: 94232-39-0
• MF: C₁₈H₃₃BiO₂₁
• MW: 794.422405958176
• CID: 1983434
• PubChem ID: 44150967

bismuth(3+) D-gluconate (1:3) Chemical and Physical Properties

Names and Identifiers

• bismuth(3+) D-gluconate (1:3)
• bismuth(+3) trihydride cation
• (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate
• bismuth,(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate
• 94232-39-0
• 013VDA1U6N
• EINECS 303-966-4
• bismuth gluconate
• RMPWRUZQAKINCP-OPDGVEILSA-K
• BISMUTH GLUCONATE [WHO-DD]
• D-GLUCONIC ACID, BISMUTH(3+) SALT (3:1)
• BISMUTH OLIGOSOL
• DTXSID30241166
• UNII-013VDA1U6N

• Inchi： InChI=1S/3C6H12O7.Bi/c3*7-1-2(8)3(9)4(10)5(11)6(12)13;/h3*2-5,7-11H,1H2,(H,12,13);/q;;;+3/p-3/t3*2-,3-,4+,5-;/m111./s1
• InChI Key： RMPWRUZQAKINCP-OPDGVEILSA-K
• SMILES： C(C(C(C(C(C(=O)[O-])O)O)O)O)O.C(C(C(C(C(C(=O)[O-])O)O)O)O)O.C(C(C(C(C(C(=O)[O-])O)O)O)O)O.[Bi+3]

Computed Properties

• Exact Mass: 794.132
• Monoisotopic Mass: 794.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 165
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 424A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C